Cas no 2171181-75-0 ((2S)-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidohexanoic acid)

• Product Name: (2S)-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidohexanoic acid
• CAS No: 2171181-75-0
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 6200009
• PubChem ID: 165825400
• Update Time: 2025-05-19

(2S)-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidohexanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidohexanoic acid
• (2S)-2-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]hexanoic acid
• 2171181-75-0
• EN300-1574831

• Inchi： 1S/C26H32N2O5/c1-3-5-14-23(25(30)31)28-24(29)15-17(4-2)27-26(32)33-16-22-20-12-8-6-10-18(20)19-11-7-9-13-21(19)22/h6-13,17,22-23H,3-5,14-16H2,1-2H3,(H,27,32)(H,28,29)(H,30,31)/t17-,23+/m1/s1
• InChI Key： NGCCZKWPHDWBBD-HXOBKFHXSA-N
• SMILES： O(C(N[C@H](CC)CC(N[C@H](C(=O)O)CCCC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 12
• Complexity: 647
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 105Ų

Additional information on (2S)-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidohexanoic acid

Introduction to (2S)-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidohexanoic Acid (CAS No. 2171181-75-0)

(2S)-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidohexanoic acid is a specialized compound with significant implications in the field of pharmaceutical chemistry and biomedicine. This compound, identified by its CAS number CAS No. 2171181-75-0, has garnered attention due to its unique structural features and potential applications in drug development. The intricate molecular architecture of this compound, characterized by a pentanamido hexanoic acid backbone modified with a fluorenylmethoxycarbonyl (Fmoc) protected amino group, positions it as a valuable intermediate in the synthesis of complex biomolecules.

The structural design of (2S)-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidohexanoic acid incorporates stereochemical elements that are critical for its biological activity. The presence of chiral centers at the (2S) and (3R) positions ensures optimal interactions with biological targets, enhancing its efficacy in pharmaceutical applications. This stereochemistry is particularly important in the context of enzyme inhibition and receptor binding, where the precise three-dimensional orientation of molecules can significantly influence their biological function.

Recent advancements in computational chemistry have enabled a deeper understanding of the molecular interactions involving (2S)-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidohexanoic acid. Molecular dynamics simulations and quantum mechanical calculations have revealed that the fluorenylmethoxycarbonyl group enhances the compound's solubility and stability, making it more amenable to various biochemical processes. These insights have guided the optimization of synthetic routes, leading to more efficient and scalable production methods.

The role of protective groups in peptide synthesis is well-documented, and the Fmoc moiety in this compound serves as an excellent protecting group for amino functions. This feature is particularly valuable in multi-step syntheses where selective protection and deprotection are essential. The Fmoc group allows for controlled reaction conditions, minimizing unwanted side reactions and ensuring high yields of the desired product. This has made (2S)-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidohexanoic acid a preferred building block in the construction of complex peptidomimetics and protein therapeutics.

In the realm of drug discovery, peptidomimetics have emerged as a powerful class of compounds capable of mimicking the bioactivity of natural peptides while offering improved pharmacokinetic properties. The structural motif present in (2S)-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidohexanoic acid aligns well with this trend. Its ability to serve as a precursor for designing peptidomimetics with enhanced stability and bioavailability has been explored in several recent studies. For instance, modifications to this scaffold have led to compounds with improved binding affinity to target enzymes, demonstrating their potential as lead candidates for novel therapeutics.

The versatility of (2S)-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidohexanoic acid extends beyond its role as a synthetic intermediate. Its unique chemical properties have also been leveraged in materials science applications, particularly in the development of functional polymers and coatings. The fluorene moiety, known for its excellent photophysical properties, contributes to the compound's ability to be incorporated into light-emitting materials and sensors. These applications highlight the broad utility of this compound across multiple scientific disciplines.

Current research is focusing on expanding the synthetic methodologies for (2S)-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidohexanoic acid to include greener and more sustainable approaches. Catalytic methods are being explored to replace traditional stoichiometric reactions, reducing waste and improving atom economy. Additionally, biocatalytic strategies involving enzymes are being investigated for their potential to enhance selectivity and yield in peptide bond formation. These efforts align with global initiatives to promote environmentally responsible chemical synthesis.

The future prospects for (2S)-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidohexanoic acid remain promising as ongoing research continues to uncover new applications and optimize its production. Its role in pharmaceutical development is expected to grow, particularly in the design of next-generation biologics and targeted therapies. Furthermore, its potential in advanced materials science suggests that this compound will continue to be a subject of interest across various scientific communities.